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Compound of Interest

Compound Name: Ciclotizolam

Cat. No.: B8762028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the development of

analytical reference standards for Ciclotizolam, a thienotriazolodiazepine derivative. The

following sections outline the synthesis, purification, characterization, and stability assessment

of Ciclotizolam to ensure a highly pure and well-characterized reference material suitable for

qualitative and quantitative analysis in research and drug development settings.

Introduction
Ciclotizolam is a thienotriazolodiazepine that acts as a partial agonist at the benzodiazepine

site of the GABA-A receptor.[1][2] Like other benzodiazepines, it is presumed to enhance the

effect of the neurotransmitter gamma-aminobutyric acid (GABA), resulting in sedative,

anxiolytic, and anticonvulsant properties.[3][4] Accurate and reliable analytical reference

standards are crucial for the quantification of Ciclotizolam in various matrices, impurity

profiling, and ensuring the quality and consistency of research and pharmaceutical products.
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Property Value

IUPAC Name
8-bromo-6-(2-chlorophenyl)-1-cyclohexyl-4H-[3]

[5][6]triazolo[4,3-a][3][6]thieno[3,2-f]diazepine

CAS Number 58765-21-2

Molecular Formula C₂₀H₁₈BrClN₄S

Molecular Weight 461.81 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in methanol, ethanol, DMSO, and DMF

Storage -20°C for long-term storage

Synthesis and Purification of Ciclotizolam
The synthesis of Ciclotizolam, a thienotriazolodiazepine, can be achieved through a multi-step

process adapted from established methods for related benzodiazepine analogs. The general

strategy involves the construction of the thieno[3,2-f][3][5][6]triazolo[4,3-a][3][6]diazepine ring

system.

Proposed Synthetic Pathway
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2-amino-5-bromothiophen-3-yl)(2-chlorophenyl)methanone

2-(2-aminoacetamido)-5-bromo-3-(2-chlorobenzoyl)thiophene

 Glycyl chloride
Pyridine 

7-bromo-5-(2-chlorophenyl)-1,3-dihydro-2H-thieno[3,2-e][1,4]diazepin-2-one

 Acetic acid
Heat 

7-bromo-5-(2-chlorophenyl)-1,3-dihydro-2H-thieno[3,2-e][1,4]diazepine-2-thione

 Lawesson's reagent
Toluene, reflux 

7-bromo-5-(2-chlorophenyl)-2-(hydrazinyl)-3H-thieno[3,2-e][1,4]diazepine

 Hydrazine hydrate
Ethanol, reflux 

Ciclotizolam

 Cyclohexanecarbonyl chloride
Triethylamine 
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Synthesized & Purified Ciclotizolam

HPLC-UV Analysis
(Purity & Quantification)

GC-MS Analysis
(Identity & MW Confirmation)

NMR Spectroscopy
(Structural Elucidation)

Qualified Ciclotizolam Reference Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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